3-Pyridazinamine, 6-[[(4-methoxyphenyl)methyl]thio]-

• IUPAC Name: 6-[(4-methoxyphenyl)methylsulfanyl]pyridazin-3-amine
• InChI: InChI=1S/C12H13N3OS/c1-16-10-4-2-9(3-5-10)8-17-12-7-6-11(13)14-15-12/h2-7H,8H2,1H3,(H2,13,14)
• InChI Key: XAMRILMSCLEPCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC2=NN=C(C=C2)N
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

Rilzabrutinib is an oral, reversible, covalent inhibitor of Bruton’s tyrosine kinase (BTK). It is primarily being investigated for the treatment of immune-mediated diseases, such as immune thrombocytopenia. Bruton’s tyrosine kinase is a signaling molecule involved in both innate and adaptive immune responses .

Chemical Reactions Analysis

Rilzabrutinib undergoes various chemical reactions, including:

Oxidation and Reduction: These reactions are crucial in modifying the compound’s functional groups to enhance its activity and stability.

Substitution Reactions: Common reagents and conditions used in these reactions include halogenating agents and nucleophiles, leading to the formation of different derivatives of rilzabrutinib.

Major Products: The major products formed from these reactions are typically intermediates that are further processed to yield the final active pharmaceutical ingredient.

Scientific Research Applications

Rilzabrutinib has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound to study the inhibition of Bruton’s tyrosine kinase and its effects on various biochemical pathways.

Biology: Rilzabrutinib is utilized in research to understand the role of Bruton’s tyrosine kinase in immune cell signaling and function.

Medicine: The compound is being investigated for its potential to treat immune-mediated diseases such as immune thrombocytopenia, asthma, chronic spontaneous urticaria, prurigo nodularis, IgG4-related disease, and warm autoimmune hemolytic anemia .

Industry: Rilzabrutinib is part of the pharmaceutical industry’s efforts to develop next-generation treatments for immune-mediated diseases.

Mechanism of Action

Rilzabrutinib exerts its effects by inhibiting Bruton’s tyrosine kinase. This inhibition occurs through a dual mechanism of action:

Inhibition of B-cell Activation: Rilzabrutinib blocks the activation of B-cells, which are crucial in the immune response.

Interruption of Antibody-Coated Cell Phagocytosis: The compound prevents the phagocytosis of antibody-coated cells by Fc gamma receptors in the spleen and liver .

Comparison with Similar Compounds

Rilzabrutinib is unique compared to other Bruton’s tyrosine kinase inhibitors due to its reversible covalent binding and long residence time on the target enzyme. Similar compounds include:

Ibrutinib: Another Bruton’s tyrosine kinase inhibitor, but it is known to inhibit platelet aggregation, unlike rilzabrutinib.

Acalabrutinib: A selective Bruton’s tyrosine kinase inhibitor with a different binding profile and clinical application.

Rilzabrutinib’s unique characteristics and promising efficacy and safety profile make it a valuable compound in the treatment of various immune-mediated diseases.